Cas no 1855-40-9 ((3-Chlorophenyl)cyclopentylmethanone)

• Product Name: (3-Chlorophenyl)cyclopentylmethanone
• CAS No: 1855-40-9
• MF: C₁₂H₁₃ClO
• MW: 208.684022665024
• CID: 876982
• Update Time: 2026-04-29

(3-Chlorophenyl)cyclopentylmethanone Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)-cyclopentyl-methanone
• (3-Chlorophenyl)cyclopentylmethanone
• 3-CHLOROPHENYL CYCLOPENTYL KETONE
• AG-E-34913
• AGN-PC-00OVUM
• CTK4D9043
• KB-181831
• m-chlorophenyl cyclopentyl ketone

• Inchi： InChI=1S/C12H13ClO/c13-11-7-3-6-10(8-11)12(14)9-4-1-2-5-9/h3,6-9H,1-2,4-5H2
• InChI Key： XOIRTJDXSCKPCE-UHFFFAOYSA-N
• SMILES： C1CCC(C1)C(=O)C2=CC(=CC=C2)Cl

Computed Properties

• Exact Mass: 208.06559
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (3-Chlorophenyl)cyclopentylmethanone

Introduction to (3-chlorophenyl)-cyclopentyl-methanone and Its Significance in Modern Chemical Research

(3-chlorophenyl)-cyclopentyl-methanone, with the CAS number 1855-40-9, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has opened new avenues in the development of novel therapeutic agents and biochemical probes. The combination of a chlorophenyl group and a cyclopentyl-methanone moiety imparts distinct electronic and steric properties, making it a versatile scaffold for further chemical modifications and biological studies.

The< strong>3-chlorophenyl substituent plays a crucial role in the compound's reactivity and interaction with biological targets. Chlorophenyl groups are well-known for their ability to participate in various chemical reactions, including nucleophilic aromatic substitution and metal coordination, which are pivotal in drug design. Additionally, the< strong>cyclopentyl-methanone backbone provides a rigid yet flexible framework that can be easily functionalized to tailor specific biological activities. This structural versatility has made (3-chlorophenyl)-cyclopentyl-methanone a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been a surge in research focused on identifying new pharmacophores that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. The< strong>CAS no 1855-40-9 compound has been extensively studied for its potential as a lead molecule in drug discovery. Its ability to interact with enzymes and receptors has been explored through both computational modeling and experimental validation. These studies have revealed promising results, suggesting that derivatives of (3-chlorophenyl)-cyclopentyl-methanone could exhibit potent activity against various therapeutic targets.

One of the most intriguing aspects of (3-chlorophenyl)-cyclopentyl-methanone is its role in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with numerous diseases. Researchers have leveraged the compound's structural features to design inhibitors that selectively target specific kinases. For instance, modifications to the< strong>chlorophenyl group have been shown to enhance binding affinity to ATP pockets of kinases, leading to the development of more effective inhibitors.

The< strong>cyclopentyl-methanone moiety also contributes significantly to the compound's pharmacological profile. This scaffold can be further functionalized to introduce additional substituents that enhance solubility, bioavailability, and metabolic stability. Such modifications are essential for translating laboratory findings into viable therapeutic candidates. Recent advances in medicinal chemistry have demonstrated that strategic alterations to the< strong>CAS no 1855-40-9 molecule can lead to compounds with improved pharmacokinetic properties.

Beyond its applications in drug discovery, (3-chlorophenyl)-cyclopentyl-methanone has found utility as a building block in synthetic chemistry. Its unique reactivity allows for the construction of more complex molecules through cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in organic synthesis and have enabled the creation of diverse molecular architectures. The compound's versatility has also been exploited in material science, where it serves as a precursor for designing novel polymers and coatings with tailored properties.

The integration of computational methods into chemical research has further enhanced our understanding of (3-chlorophenyl)-cyclopentyl-methanone's behavior. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have provided insights into how this compound interacts with biological targets at an atomic level. These insights have guided the design of more potent derivatives by predicting structural modifications that could improve binding affinity and selectivity.

In conclusion, (3-chlorophenyl)-cyclopentyl-methanone (CAS no 1855-40-9) is a multifaceted compound with significant implications in pharmaceutical research and synthetic chemistry. Its unique structural features have made it a valuable scaffold for developing novel therapeutic agents and biochemical probes. The ongoing research into this molecule continues to uncover new possibilities for its application across various fields of science and technology.